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Methyl methoxyacetate (CAS 6290-49-9), a methyl ester with the chemical formula CaHsOs3, is
a colorless liquid utilized as a solvent and an intermediate in the synthesis of pharmaceuticals
and other chemicals.[1][2][3][4] For researchers, scientists, and drug development
professionals, a precise understanding of its physical properties is not merely academic; it is
fundamental to ensuring the safety, efficiency, and reproducibility of chemical processes. The
boiling point and vapor pressure, in particular, are paramount. They govern critical parameters
for purification via distillation, dictate reaction conditions under reflux, inform safe handling and
storage protocols, and influence the formulation of complex mixtures. This guide provides a
detailed examination of these two core properties, blending established experimental data with
the theoretical principles that empower scientists to predict and control the behavior of this
versatile compound.

Section 1: Boiling Point of Methyl Methoxyacetate

The boliling point is the temperature at which a liquid's vapor pressure equals the external
pressure exerted upon it, leading to the formation of vapor bubbles throughout the bulk of the
liquid.[5][6] For methyl methoxyacetate, the normal boiling point (at a standard pressure of 760
mmHg) is a well-characterized value.
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Reported Boiling Point Data

Multiple authoritative sources have experimentally determined and reported the boiling point of
methyl methoxyacetate. The data shows a strong consensus, with minor variations attributable
to experimental conditions and sample purity.

Parameter Value Pressure Source(s)

Cole-Parmer
MSDSJ7], Fisher

Boiling Point 129-130°C 760 mmHg Scientific SDS[g],
Zhishang Chemical[1],
ChemicalBook[9]

Boiling Point 130 °C Not Specified TURI DOSS[10]

The Good Scents

Boiling Point 131 °C 760 mmHg Company[11],
Stenutz[12]
Boiling Point 131 °C Not Specified chemBIink[13]

The Principle and Experimental Determination of Boiling
Point

The determination of a precise boiling point is a cornerstone of chemical characterization, often
serving as an initial indicator of purity.[6] Two common and reliable laboratory methods for this
determination are the distillation method and the capillary method.

Causality in Measurement: In the distillation method, a stable and constant temperature
reading during the collection of the distillate indicates that a pure substance is boiling.[6] This is
because, for a pure compound, the liquid and vapor phases are in equilibrium at a single
temperature at a given pressure. In contrast, a mixture will typically boil over a range of
temperatures. The capillary method relies on the direct observation of the point where the
internal vapor pressure of the heated liquid just overcomes the external atmospheric pressure.
[14]
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A generalized workflow for the capillary method, a technique well-suited for small sample
volumes, is outlined below.
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Preparation
Seal one end of a
capillary tube using a flame.

’

Add a few mL of methyl
methoxyacetate to a fusion tube.

Place the sealed capillary tube (open
end down) into the fusion tube.
- J

Assemble Apparatus

e

Heating & Observation

Attach the fusion tube to a
thermometer and place in a heating bath.

Heat the bath gently
and uniformly.
Observe the capillary: air will
first be expelled.

l

Note the temperature (T1) when a
rapid, continuous stream of vapor
bubbles emerges from the capillary.

Begin Cooling

~

Cooling & Final Reading
Y
Turn off the heat and allow
the apparatus to cool slowly.

l

Observe the point at which bubbling
ceases and the liquid begins to enter
the capillary tube.

Record this temperature (T2).
This is the boiling point.

. J
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Figure 2: The linear relationship between In(P) and 1/T as described by the Clausius-
Clapeyron equation.

Practical Application: Using the known data points—P1 = 760 mmHg at its boiling point of
~130°C (403.15 K) and P2 = 9.47 mmHg at 25°C (298.15 K)—a researcher can solve the
Clausius-Clapeyron equation for AHvap. Once this enthalpy of vaporization is estimated, the
equation can be rearranged to calculate the expected vapor pressure at any other temperature,
a critical capability for process design and safety analysis.

Section 3: Detailed Experimental Protocols

Adherence to validated protocols is essential for scientific integrity. The following outlines the
methodology for the experimental determination of the properties discussed.

Protocol 1: Boiling Point Determination (Capillary
Method)

This protocol is adapted from standard laboratory procedures suitable for determining the
boiling point of a liquid sample like methyl methoxyacetate. [6][14] Materials:

* Methyl methoxyacetate sample (~2-3 mL)

» Glass fusion tube

o Capillary tube (sealed at one end)

o Calibrated thermometer (-10 to 150 °C range)

e Heating bath (e.g., paraffin oil or an aluminum block)
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e Heat source (hot plate)
e Clamp and stand
Procedure:

o Assembly: Securely attach the fusion tube to the thermometer using a rubber band or wire.
The bottom of the tube should be level with the thermometer's bulb.

o Sample Introduction: Add approximately 2 mL of methyl methoxyacetate to the fusion tube.

o Capillary Placement: Place the capillary tube, sealed-end up, into the liquid within the fusion
tube.

e Heating: Immerse the assembly into the heating bath, ensuring the bath liquid is below the
opening of the fusion tube. Begin heating gently on a hot plate. Stir the bath to ensure even
heat distribution.

» First Observation (T1): As the temperature rises, observe the capillary tube. Initially, trapped
air will be expelled. The preliminary boiling point (T1) is the temperature at which a rapid and
continuous stream of vapor bubbles emerges from the open end of the capillary.

e Cooling and Final Reading (T2): Immediately upon observing the continuous stream of
bubbles, turn off the heat source. Allow the bath to cool slowly while still observing the
capillary.

¢ Boiling Point Determination: The bubbling will slow and eventually stop. The precise moment
the liquid begins to be drawn back into the capillary tube signifies that the external pressure
has become greater than the vapor pressure inside the capillary. The temperature at this
exact moment is the true boiling point (Tz2). Record this value.

 Verification: For accuracy, allow the apparatus to cool significantly and repeat the
determination.

Protocol 2: Vapor Pressure Determination (Conceptual
Static Method)
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While requiring specialized equipment, the static method is a highly accurate way to determine
vapor pressure. The principle involves measuring the pressure of the vapor in equilibrium with
the liquid at a controlled temperature. [15] Apparatus:

o Thermostatted sample cell connected to a vacuum line.

» High-precision pressure transducer (e.g., a capacitance manometer). [15]* Temperature
control system (e.g., a circulating fluid bath).

o Degassing system (freeze-pump-thaw cycles).
Conceptual Workflow:

o Sample Preparation: The methyl methoxyacetate sample is placed in the cell and thoroughly
degassed to remove any dissolved atmospheric gases, which would contribute to the total
pressure reading and cause errors. This is typically achieved through several freeze-pump-
thaw cycles.

o Equilibration: The degassed sample cell is brought to a precise, stable temperature using the
thermostat system.

e Measurement: The system is allowed to reach equilibrium, at which point the pressure of the
vapor phase above the liquid is measured by the capacitance manometer. This reading is the
vapor pressure at that specific temperature.

o Data Collection: The process is repeated at various temperatures to generate a vapor
pressure curve (vapor pressure vs. temperature). This data can then be used to fit models
like the Antoine equation for accurate interpolation.

Conclusion

The boiling point and vapor pressure of methyl methoxyacetate are foundational properties that
dictate its behavior and application in a laboratory or industrial setting. Its normal boiling point
is consistently reported in the range of 129-131 °C. [1][7][8][9][10][11][12][13]WHhile
comprehensive experimental vapor pressure data is sparse, a reliable value of approximately
9.47 mmHg at 25 °C serves as a critical reference. [10][11]For scenarios where direct data is
unavailable, the Clausius-Clapeyron relation provides a powerful, thermodynamically-grounded
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tool for estimating vapor pressure across a range of temperatures. By combining established
experimental data with a firm grasp of theoretical principles and validated protocols,
researchers can confidently and safely utilize methyl methoxyacetate in their critical work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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